Cas no 2092808-13-2 (3-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-3-ol)
3-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol
- 3-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-3-ol
-
- MDL: MFCD31667396
- Inchi: 1S/C11H19N3O2/c1-8(2)10-13-9(16-14-10)6-11(15)4-3-5-12-7-11/h8,12,15H,3-7H2,1-2H3
- InChI Key: MNJMCPBKARMDKF-UHFFFAOYSA-N
- SMILES: N1CCCC(CC2ON=C(C(C)C)N=2)(O)C1
3-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-313540-1g |
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol |
2092808-13-2 | 95% | 1g |
$1029.0 | 2023-09-05 | |
| Enamine | EN300-313540-5g |
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol |
2092808-13-2 | 95% | 5g |
$2981.0 | 2023-09-05 | |
| Enamine | EN300-313540-10g |
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol |
2092808-13-2 | 95% | 10g |
$4421.0 | 2023-09-05 | |
| Enamine | EN300-313540-0.05g |
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol |
2092808-13-2 | 95.0% | 0.05g |
$238.0 | 2025-03-19 | |
| Enamine | EN300-313540-0.1g |
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol |
2092808-13-2 | 95.0% | 0.1g |
$355.0 | 2025-03-19 | |
| Enamine | EN300-313540-0.25g |
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol |
2092808-13-2 | 95.0% | 0.25g |
$509.0 | 2025-03-19 | |
| Enamine | EN300-313540-0.5g |
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol |
2092808-13-2 | 95.0% | 0.5g |
$803.0 | 2025-03-19 | |
| Enamine | EN300-313540-1.0g |
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol |
2092808-13-2 | 95.0% | 1.0g |
$1029.0 | 2025-03-19 | |
| Enamine | EN300-313540-2.5g |
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol |
2092808-13-2 | 95.0% | 2.5g |
$2014.0 | 2025-03-19 | |
| Enamine | EN300-313540-5.0g |
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol |
2092808-13-2 | 95.0% | 5.0g |
$2981.0 | 2025-03-19 |
3-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-3-ol Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 3-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-3-ol
Compound CAS No 2092808-13-2: 3-{3-(Propan-2-Yl)-1,2,4-Oxadiazol-5-Ylmethyl}Piperidin-3-Ol
The compound with CAS No 2092808-13-2, known as 3-{3-(Propan-2-Yl)-1,2,4-Oxadiazol-5-Ylmethyl}Piperidin-3-Ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a 1,2,4-Oxadiazole ring system and a Piperidine moiety, which together contribute to its diverse chemical properties and potential applications.
Recent studies have highlighted the importance of Oxadiazole derivatives in drug discovery. The Oxadiazole ring system is known for its ability to enhance the stability and bioavailability of molecules. In this compound, the Oxadiazole ring is substituted with a Propan-2-Yl group at position 3 and a methyl group at position 5. This substitution pattern not only influences the electronic properties of the molecule but also plays a crucial role in its interactions with biological systems.
The Piperidine ring in this compound adds another layer of complexity to its structure. Piperidine is a six-membered ring containing one nitrogen atom and is commonly found in many bioactive compounds. In this case, the piperidine ring is substituted with a hydroxyl group at position 3 and a methylene group attached to the oxadiazole ring at position 5. This arrangement creates a rigid yet flexible structure that can potentially interact with various biological targets.
One of the most promising applications of this compound lies in its potential as a small molecule inhibitor or agonist in drug development. Recent research has shown that molecules with similar structural features have demonstrated potent activity against various disease targets, including cancer and neurodegenerative disorders. The presence of both the oxadiazole and piperidine moieties in this compound suggests that it may exhibit similar or even superior bioactivity compared to existing compounds.
In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the oxadiazole ring followed by coupling reactions to introduce the piperidine moiety. Researchers have optimized these steps to achieve high yields and purity levels, making this compound accessible for further studies.
From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and stability under different conditions.
Looking ahead, ongoing research is focused on understanding the pharmacokinetic properties of this compound. Studies are being conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary results suggest that this compound may have favorable pharmacokinetic characteristics, making it an attractive candidate for further preclinical testing.
In conclusion, CAS No 2092808-13-2 represents a significant advancement in the field of organic chemistry. Its unique structure combines two key functional groups—Oxadiazole and Piperidine—to create a molecule with immense potential in drug discovery and development. As research continues to uncover its full range of applications, this compound is poised to play a pivotal role in advancing our understanding of complex biological systems.
2092808-13-2 (3-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)